Cas no 2227840-36-8 ((2R)-1-(5-chlorofuran-2-yl)propan-2-ol)

• Product Name: (2R)-1-(5-chlorofuran-2-yl)propan-2-ol
• CAS No: 2227840-36-8
• MF: C₇H₉ClO₂
• MW: 160.598161458969
• CID: 6541281
• PubChem ID: 165715978
• Update Time: 2025-07-21

(2R)-1-(5-chlorofuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-chlorofuran-2-yl)propan-2-ol
• 2227840-36-8
• EN300-1978481

• Inchi： 1S/C7H9ClO2/c1-5(9)4-6-2-3-7(8)10-6/h2-3,5,9H,4H2,1H3/t5-/m1/s1
• InChI Key： IOSSQYXZGWQHRT-RXMQYKEDSA-N
• SMILES： ClC1=CC=C(C[C@@H](C)O)O1

Computed Properties

• Exact Mass: 160.0291072g/mol
• Monoisotopic Mass: 160.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Additional information on (2R)-1-(5-chlorofuran-2-yl)propan-2-ol

Introduction to (2R)-1-(5-chlorofuran-2-yl)propan-2-ol (CAS No. 2227840-36-8)

(2R)-1-(5-chlorofuran-2-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2227840-36-8, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecule's structure, featuring a propan-2-ol backbone substituted with a 5-chlorofuran moiety, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>5-chlorofuran group in the compound imparts distinct reactivity, enabling it to participate in nucleophilic substitution reactions and form various derivatives. This feature is particularly valuable in medicinal chemistry, where such intermediates are often used to construct more complex pharmacophores. The stereochemistry of the< strong>(2R) configuration at the propan-2-ol chiral center adds another layer of complexity and interest, as it can influence the compound's biological activity and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from< strong>furan-based scaffolds. Furan derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>5-chlorofuran moiety enhances the electrophilicity of the furan ring, making it more susceptible to functionalization. This property has been exploited in the synthesis of numerous drug candidates that exhibit significant biological activity.

One of the most compelling aspects of< strong>(2R)-1-(5-chlorofuran-2-yl)propan-2-ol is its role as a building block in the construction of more complex molecules. Its structural features allow for further modifications through various chemical transformations, such as etherification, esterification, and coupling reactions. These modifications can lead to the development of novel compounds with tailored biological properties. For instance, researchers have utilized this intermediate to synthesize analogs of known drugs, aiming to improve their efficacy and reduce side effects.

The pharmaceutical industry has increasingly recognized the importance of stereochemistry in drug design. The< strong>(2R) configuration of< strong>(2R)-1-(5-chlorofuran-2-yl)propan-2-ol plays a crucial role in determining its biological activity. Enantiomers of a compound can exhibit vastly different pharmacological profiles, making it essential to control stereochemistry during synthesis. Advances in chiral catalysis and asymmetric synthesis have made it possible to produce enantiomerically pure compounds on an industrial scale, which is crucial for developing effective drugs.

Recent studies have highlighted the potential of< strong>furan derivatives as antiviral agents. The< strong>5-chlorofuran group's ability to interact with viral enzymes and disrupt viral replication cycles makes it an attractive scaffold for antiviral drug development. For example, researchers have reported the synthesis of furan-based compounds that inhibit viral proteases and polymerases, demonstrating their promise as antiviral agents. These findings underscore the importance of< strong>(2R)-1-(5-chlorofuran-2-yl)propan-2-ol as a key intermediate in this field.

The synthesis of< strong>(2R)-1-(5-chlorofuran-2-yl)propan-2-ol involves several critical steps that must be carefully controlled to ensure high yield and purity. One common approach involves the reaction of 5-chloro-furan with an appropriate organometallic reagent followed by reduction and stereoselective functionalization. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale.

The compound's utility extends beyond pharmaceutical applications; it also finds use in agrochemicals and material science. For instance, derivatives of< strong>furan-based compounds have been explored as herbicides and fungicides due to their ability to interact with biological targets in plants. Additionally, these compounds have been investigated for their potential use in organic electronics and polymer chemistry, where their unique electronic properties make them valuable materials.

In conclusion,< strong>(2R)-1-(5-chlorofuran-2-yl)propan-2-ol (CAS No. 2227840-36-8) is a versatile and highly valuable compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, including the< strong>(2R) chiral center and the< strong>5-chlorofuran moiety, make it an excellent intermediate for synthesizing bioactive molecules. The growing body of research on furan derivatives underscores their importance as therapeutic agents and highlights the need for efficient synthetic methods to produce these compounds.